Cas no 167356-55-0 (3α-Hydroxy-3-deoxocyproterone 17-acetate)

• Product Name: 3α-Hydroxy-3-deoxocyproterone 17-acetate
• CAS No: 167356-55-0
• MF: C₂₄H₃₁ClO₄
• MW: 418.95
• CID: 141794
• Update Time: 2025-05-23

3α-Hydroxy-3-deoxocyproterone 17-acetate Chemical and Physical Properties

Names and Identifiers

• 3'H-Cyclopropa[1,2]pregna-1,4,6-trien-20-one,17-(acetyloxy)-6-chloro-1,2-dihydro-3-hydroxy-, (1b,2b,3a)- (9CI)
• 3a-Hydroxy-3-deoxocyproterone17-acetate
• 3alpha-Hydroxycyproterone acetate
• 3-alpha-Hydroxy-cyproterone acetate
• CID 101682930
• 3α-Hydroxy-3-deoxocyproterone 17-acetate
• 3'H-Cyclopropa[1,2]pregna-1,4,6-trien-20-one, 17-(acetyloxy)-6-chloro-1,2-dihydro-3-hydroxy-, (1β,2β,3α)- (9CI)

• Inchi： 1S/C24H31ClO4/c1-12(26)24(29-13(2)27)8-6-16-14-10-20(25)19-11-21(28)15-9-18(15)23(19,4)17(14)5-7-22(16,24)3/h10-11,14-18,21,28H,5-9H2,1-4H3/t14-,15+,16-,17-,18-,21-,22-,23-,24-/m0/s1
• InChI Key： WMBWKHPZSUBMBA-AUHQSTOZSA-N
• SMILES： ClC1=C[C@H]2[C@@H]3CC[C@](C(C)=O)([C@@]3(C)CC[C@@H]2[C@]2(C)C1=C[C@@H]([C@@H]1C[C@H]21)O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 861
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 539.2±50.0 °C(Predicted)
• pka: 13.60±0.70(Predicted)

3α-Hydroxy-3-deoxocyproterone 17-acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3α-Hydroxy-3-deoxocyproterone 17-acetate

3α-Hydroxy-3-deoxocyproterone 17-acetate: A Comprehensive Overview

3α-Hydroxy-3-deoxocyproterone 17-acetate, commonly referred to by its CAS number 167356-55-0, is a significant compound in the field of steroid chemistry and pharmacology. This compound is a derivative of cyproterone, a well-known anti-androgenic agent, and has garnered attention due to its potential applications in hormone-related therapies. The structure of 3α-Hydroxy-3-deoxocyproterone 17-acetate includes a hydroxyl group at the 3α position and an acetate ester at the 17 position, which influences its pharmacokinetic properties and biological activity.

The synthesis of 3α-Hydroxy-3-deoxocyproterone 17-acetate involves a series of intricate chemical transformations, including oxidation, reduction, and esterification steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the stereochemical control during synthesis to ensure the correct configuration at the hydroxyl group, which is critical for its biological activity.

In terms of pharmacology, 3α-Hydroxy-3-deoxocyproterone 17-acetate has demonstrated anti-androgenic effects in preclinical models. This is attributed to its ability to bind to androgen receptors, thereby inhibiting the action of endogenous androgens. The compound has shown potential in treating conditions such as prostate cancer, where androgen receptor signaling plays a pivotal role. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, suggesting its utility in inflammatory diseases.

The bioavailability and metabolic profile of 3α-Hydroxy-3-deoxocyproterone 17-acetate are areas of active research. Studies have shown that the acetate ester at the 17 position enhances solubility and absorption, making it more suitable for oral administration compared to other cyproterone derivatives. However, further research is needed to fully understand its metabolism and potential for drug-drug interactions.

In recent years, advancements in computational chemistry have enabled researchers to model the interaction of 3α-Hydroxy-3-deoxocyproterone 17-acetate with various biological targets. These computational studies have provided insights into the molecular basis of its anti-androgenic activity and have guided the design of more potent analogs. For instance, modifications at specific positions on the steroid nucleus have been shown to enhance binding affinity to androgen receptors while reducing off-target effects.

The application of 3α-Hydroxy-3-deoxocyproterone 17-acetate in clinical settings is still under investigation. Early-phase clinical trials have reported promising results in terms of safety and tolerability, with minimal adverse effects observed at therapeutic doses. However, larger-scale studies are required to confirm its efficacy in treating hormone-dependent conditions.

In conclusion, 3α-Hydroxy-3-deoxocyproterone 17-acetate, CAS number 167356-55-0, represents a valuable addition to the arsenal of anti-androgenic agents. Its unique chemical structure, combined with favorable pharmacokinetic properties, positions it as a potential candidate for treating various hormone-related disorders. Ongoing research continues to unravel its full therapeutic potential while addressing challenges related to scalability and regulatory approval.